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Compound of Interest

Compound Name: Mca-YVADAP-Lys(Dnp)-OH

Cat. No.: B10785906

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Mca-YVADAP-Lys(Dnp)-OH is a highly sensitive fluorogenic substrate utilized for the detection

of caspase-1 and angiotensin-converting enzyme 2 (ACE2) activity.[1][2][3] This substrate is a

peptide sequence, Tyr-Val-Ala-Asp-Ala-Pro-Lys, flanked by a fluorescent donor, (7-

methoxycoumarin-4-yl)acetyl (Mca), and a quencher, 2,4-dinitrophenyl (Dnp). In its intact form,

the fluorescence of the Mca group is quenched by the proximity of the Dnp group through

Förster Resonance Energy Transfer (FRET). Enzymatic cleavage of the peptide backbone

separates the fluorophore from the quencher, resulting in a measurable increase in

fluorescence. This property allows for the continuous monitoring of enzyme activity in a variety

of experimental settings.

The cleavage site for caspase-1 is between the aspartic acid (Asp) and alanine (Ala) residues

within the YVAD sequence, a canonical recognition motif for this enzyme. For ACE2, the

substrate is cleaved at the proline (Pro) and lysine (Lys) junction. The distinct cleavage sites

enable the specific assessment of each enzyme's activity.
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Dual Specificity: Substrate for both caspase-1 and ACE2.

Fluorogenic Detection: Provides a sensitive and continuous assay format.

FRET-Based Mechanism: Low background signal and high signal-to-noise ratio.

Applications: Suitable for in vitro enzyme kinetics, inhibitor screening, and studying cellular

pathways involving caspase-1 and ACE2.

Physicochemical and Fluorescent Properties
A summary of the key properties of Mca-YVADAP-Lys(Dnp)-OH is provided in the table below.

Property Value Reference

Molecular Formula C₅₃H₆₄N₁₀O₁₉

Molecular Weight 1145.1 g/mol [4]

Excitation Wavelength (Mca) ~325-328 nm

Emission Wavelength (Mca) ~392-420 nm [4]

Solubility Soluble in DMSO [4]

Storage
Store at -20°C, protected from

light and moisture.

Signaling Pathways
Caspase-1 and the Inflammasome
Caspase-1 is a cysteine protease that plays a central role in the innate immune system. It is the

effector enzyme of the inflammasome, a multi-protein complex that assembles in response to

pathogen-associated molecular patterns (PAMPs) and damage-associated molecular patterns

(DAMPs). The activation of caspase-1 leads to the cleavage of pro-inflammatory cytokines,

pro-interleukin-1β (pro-IL-1β) and pro-interleukin-18 (pro-IL-18), into their active forms. Active

caspase-1 can also induce a form of programmed cell death called pyroptosis.
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There are two main pathways for inflammasome activation: the canonical and non-canonical

pathways.
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Canonical Inflammasome Activation Pathway

PAMPs / DAMPs
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Signal 2: Activation
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Non-Canonical Inflammasome Activation Pathway

Cytosolic LPS
(from Gram-negative bacteria)

Pro-Caspase-4/5 (human)
Pro-Caspase-11 (mouse)

Direct Binding

Active Caspase-4/5/11

Activation
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Cleavage

GSDMD N-terminal Fragment

Pyroptosis

Pore Formation

NLRP3 Inflammasome

K+ Efflux

Active Caspase-1
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Pro-IL-1β
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Pro-IL-18
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Inflammation
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Caspase-1 Activity Assay Workflow

Prepare Reagents
(Substrate, Buffer)

Add Substrate to
Initiate Reaction

Prepare Samples
(Cell Lysate or Purified Enzyme)

Add Samples to
96-well Plate

Measure Fluorescence
(Ex: 328 nm, Em: 420 nm)

Data Analysis
(Calculate Reaction Rate)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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